Cas no 850689-36-0 ((3-Amino-4-chlorophenyl)boronic acid)

• Product Name: (3-Amino-4-chlorophenyl)boronic acid
• CAS No: 850689-36-0
• MF: C₆H₇BClNO₂
• MW: 171.389280557632
• MDL: MFCD03095254
• CID: 828076
• PubChem ID: 4341643
• Update Time: 2025-04-19

(3-Amino-4-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Amino-4-chlorophenyl)boronic acid
• 3-AMINO-4-CHLOROPHENYLBORONIC ACID
• MFCD03095254
• Z1198161577
• 850689-36-0
• SCHEMBL1529238
• DTXSID50402116
• E89670
• AB13618
• EN300-189972
• (3-amino-4-chlorophenyl)boronicacid
• Boronic acid, (3-amino-4-chlorophenyl)-
• A863725
• CS-0174301
• 3-Amino-4-chlorophenylboronic acid, AldrichCPR
• AKOS006230303
• BS-22339
• CSGAGFPHVVBHDF-UHFFFAOYSA-N
• DB-294107

• MDL： MFCD03095254
• Inchi： 1S/C6H7BClNO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,10-11H,9H2
• InChI Key： CSGAGFPHVVBHDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(B(O)O)=CC=1N

Computed Properties

• Exact Mass: 171.02600
• Monoisotopic Mass: 171.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5A^2

Experimental Properties

• PSA: 66.48000
• LogP: 0.18320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines